Cas no 45287-42-1 (N-Hexadecanoyl-L-valine)

• Product Name: N-Hexadecanoyl-L-valine
• CAS No: 45287-42-1
• MF: C₂₁H₄₁NO₃
• MW: 355.555146932602
• CID: 55686
• PubChem ID: 3687398
• Update Time: 2025-04-18

N-Hexadecanoyl-L-valine Chemical and Physical Properties

Names and Identifiers

• N-Hexadecanoyl-L-valine
• 2-(hexadecanoylamino)-3-methylbutanoic acid
• N-HEXADECANOYL- VALINE
• (S)-N-hexadecanoylvaline
• 2-(hexadecanoylamino)-3-methyl-butanoic Acid
• 3-methyl-2-(1-oxohexadecylamino)butanoic acid
• N-n-hexadecanoyl (L)-valine
• N-palmitoyl-L-valine
• N-palmitoylvaline
• L-Valine,N-palmitoyl- (6CI,7CI)
• L-Palmitoylvaline
• SCHEMBL543200
• DTXSID70395056
• FT-0697561
• N-HEXADECANOYL-VALINE
• FT-0698426
• 45287-42-1
• A826763
• N-Hexadecanoylvaline

• Inchi： 1S/C21H41NO3/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19(23)22-20(18(2)3)21(24)25/h18,20H,4-17H2,1-3H3,(H,22,23)(H,24,25)
• InChI Key： OGLNTVZUARMGNY-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCC)NC(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 355.30900
• Monoisotopic Mass: 355.309
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: 7.8

Experimental Properties

• Density: 0.944
• Boiling Point: 516.8°C at 760 mmHg
• Flash Point: 266.3°C
• Refractive Index: 1.466
• PSA: 66.40000
• LogP: 6.08400